Cas no 894028-99-0 ((2E)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-phenylprop-2-enamide)

• Product name: (2E)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-phenylprop-2-enamide
• CAS No: 894028-99-0
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 5512169

(2E)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[2-[2-(4-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3-phenyl-
• (2E)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-phenylprop-2-enamide

• Inchi： 1S/C22H20N4OS/c1-16-7-10-18(11-8-16)21-24-22-26(25-21)19(15-28-22)13-14-23-20(27)12-9-17-5-3-2-4-6-17/h2-12,15H,13-14H2,1H3,(H,23,27)
• InChI Key： NQDKTZROHJFUDX-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(C)C=C1)=N2)(=O)C=CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-phenylprop-2-enamide

Comprehensive Overview of (2E)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3-phenylprop-2-enamide (CAS No. 894028-99-0)

The compound (2E)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3-phenylprop-2-enamide (CAS No. 894028-99-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,2,4-triazolo[3,2-b][1,3]thiazole core and the (2E)-3-phenylprop-2-enamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive compound, given its ability to interact with specific biological targets.

In recent years, the demand for novel compounds like (2E)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3-phenylprop-2-enamide has surged, driven by the growing need for innovative therapeutic agents. The compound's CAS No. 894028-99-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been documented in several studies, highlighting its stability and potential for further modification.

One of the most intriguing aspects of this compound is its triazolothiazole scaffold, which is known for its diverse pharmacological activities. The presence of the 4-methylphenyl group and the phenylprop-2-enamide chain further enhances its versatility. These structural elements are often associated with anti-inflammatory, antimicrobial, and anticancer properties, making the compound a subject of intense investigation. Researchers are exploring its mechanism of action and potential synergies with other molecules.

The compound's IUPAC name and CAS number are critical identifiers for scientists and regulatory bodies. The 894028-99-0 registry number ensures precise tracking in chemical inventories and compliance with global standards. Additionally, the compound's molecular weight, solubility, and melting point are essential parameters for formulation development. These properties are often queried in search engines, underscoring the need for accurate and accessible data.

From a synthetic chemistry perspective, the preparation of (2E)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3-phenylprop-2-enamide involves multi-step reactions, including condensation and cyclization processes. The yield and purity of the final product are crucial for its applicability in biological assays. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes for this compound, aligning with the global push for sustainable practices.

The compound's potential applications extend beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For instance, the triazolothiazole ring system can serve as a building block for designing new materials with tailored properties. This versatility has sparked interest in industries ranging from agrochemicals to materials science, where customized compounds are in high demand.

In the context of drug discovery, (2E)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3-phenylprop-2-enamide is being evaluated for its pharmacokinetic profile. Parameters such as bioavailability, metabolic stability, and toxicity are under scrutiny to determine its suitability for clinical development. These factors are frequently searched by professionals seeking to understand the compound's therapeutic potential.

Furthermore, the compound's spectroscopic data, including NMR and mass spectra, are vital for its identification and quality control. These analytical details are often requested in research forums and databases, highlighting the importance of comprehensive documentation. The availability of such data facilitates collaboration among scientists and accelerates the compound's integration into broader studies.

As the scientific community continues to explore the capabilities of (2E)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3-phenylprop-2-enamide, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound or a structural motif, its contributions to advancing science and technology are undeniable. Future research will likely uncover new dimensions of its utility, solidifying its place in the annals of chemical innovation.